Cas no 19099-70-8 (1,4-Benzenediamine, N,N'-bis[4-(phenylamino)phenyl]-)

• Product Name: 1,4-Benzenediamine, N,N'-bis[4-(phenylamino)phenyl]-
• CAS No: 19099-70-8
• MF: C₃₀H₂₆N₄
• MW: 442.554246425629
• CID: 1384720
• PubChem ID: 10906348
• Update Time: 2025-04-20

1,4-Benzenediamine, N,N'-bis[4-(phenylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, N,N'-bis[4-(phenylamino)phenyl]-
• 4-N-[4-(4-anilinoanilino)phenyl]-1-N-phenylbenzene-1,4-diamine
• 1,4-Benzenediamine, N1,N4-bis[4-(phenylamino)phenyl]-
• DTXSID70447882
• 19099-70-8
• N1,N1'-(1,4-Phenylene)bis(N4-phenylbenzene-1,4-diamine)
• SCHEMBL9480038

• Inchi： 1S/C30H26N4/c1-3-7-23(8-4-1)31-25-11-15-27(16-12-25)33-29-19-21-30(22-20-29)34-28-17-13-26(14-18-28)32-24-9-5-2-6-10-24/h1-22,31-34H
• InChI Key： DXHOYNUQKZFILC-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)NC1C=CC=CC=1)C1C=CC(=CC=1)NC1C=CC(=CC=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 442.21598
• Monoisotopic Mass: 442.21574685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• PSA: 48.12